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Compound of Interest

Compound Name: Ym-543

Cat. No.: B1683501 Get Quote

This document provides crucial safety protocols and logistical information for the handling of

Ym-543 (CAS No. 1174340-24-9) and the related potent kinase inhibitor, PF-543. The

information is intended for researchers, scientists, and drug development professionals to

ensure safe laboratory practices and proper disposal.

Note on Chemical Identity: Initial searches for "Ym-543" yielded a Safety Data Sheet (SDS) for

a compound with CAS number 1174340-24-9. However, the scientific literature extensively

documents a similarly named compound, "PF-543," a potent sphingosine kinase 1 (SphK1)

inhibitor. Given the target audience, it is plausible that interest lies in PF-543. This guide

addresses safety for YM-543 based on its SDS and provides more detailed information on PF-

543's mechanism of action, with the acknowledgment that these are distinct compounds.

Personal Protective Equipment (PPE) and Safety
Measures
The handling of potent compounds like Ym-543 requires stringent safety measures to prevent

exposure. The following PPE and engineering controls are recommended based on the Safety

Data Sheet for YM-543 and general best practices for handling potent powdered substances.

[1][2][3]
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields.

Protects eyes from dust and

aerosol exposure.[1]

Hand Protection Protective gloves.
Prevents skin contact with the

compound.[1]

Body Protection Impervious clothing.

Provides a barrier against

contamination of skin and

personal clothing.[1]

Respiratory Protection Suitable respirator.
Prevents inhalation of fine

powders or aerosols.[1]

Engineering Controls and Work Practices:

Ventilation: Use only in areas with appropriate exhaust ventilation to minimize inhalation risk.

[1]

Containment: For handling highly potent powders, consider the use of containment solutions

like glove bags or barrier isolators to minimize operator exposure.[2][3][4]

Designated Areas: Conduct all work with Ym-543 in a designated area to prevent cross-

contamination.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[1]

Operational Plan: Step-by-Step Handling Procedure
The following is a general procedure for handling Ym-543 powder in a laboratory setting. This

should be adapted to specific experimental needs and institutional safety protocols.

Preparation:

Ensure the work area is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.
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Confirm that the ventilation system (e.g., fume hood) is functioning correctly.

Weighing and Aliquoting (as a potent powder):

Whenever possible, handle in a containment system such as a glove box or a ventilated

balance enclosure.[5]

Use dedicated spatulas and weighing boats.

Carefully open the container to avoid creating airborne dust.

Weigh the desired amount of Ym-543.

Securely close the primary container immediately after use.

Solubilization:

If preparing a solution, add the solvent to the weighed powder slowly to avoid splashing.

The recommended storage for Ym-543 in solvent is -80°C.[1]

Post-Handling:

Decontaminate all surfaces and equipment. The SDS for YM-543 suggests scrubbing with

alcohol.[1]

Properly dispose of all contaminated disposable materials as hazardous waste.

Disposal Plan
Proper disposal of Ym-543 and any contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Waste Classification: Ym-543 is classified as very toxic to aquatic life with long-lasting

effects.[1]

Disposal Route: Dispose of contents and containers to an approved waste disposal plant.[1]

Do not allow the product to enter drains or water courses.[1]
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Contaminated Materials: All disposable items that have come into contact with Ym-543, such

as gloves, weighing papers, and pipette tips, should be collected in a designated, sealed

hazardous waste container.

Mechanism of Action: The PF-543 SphK1/S1P
Signaling Pathway
PF-543 is a potent and selective inhibitor of sphingosine kinase 1 (SphK1).[6] SphK1 is a

critical enzyme that catalyzes the phosphorylation of sphingosine to form sphingosine-1-

phosphate (S1P), a key signaling lipid involved in cell proliferation, survival, and migration. By

inhibiting SphK1, PF-543 reduces the levels of S1P, thereby disrupting these cellular

processes. This mechanism makes PF-543 a valuable tool in cancer research and other areas

where cell proliferation is dysregulated.[6]

Below is a diagram illustrating the SphK1/S1P signaling pathway and the inhibitory action of

PF-543.
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Inhibition of the SphK1/S1P signaling pathway by PF-543.
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Click to download full resolution via product page

Caption: Inhibition of the SphK1/S1P signaling pathway by PF-543.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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